(2Z)-6-hydroxy-7-methyl-2-[(pyridin-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one

• IUPAC Name: 6-hydroxy-7-methyl-2-(pyridin-3-ylmethylidene)-1-benzofuran-3-one
• InChI: InChI=1S/C15H11NO3/c1-9-12(17)5-4-11-14(18)13(19-15(9)11)7-10-3-2-6-16-8-10/h2-8,17H,1H3
• InChI Key: LRDGARJOLZMYEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=CC3=CN=CC=C3)C2=O)O
• Molecular Formula: C15H11NO3
• Molecular Weight: 253.25 g/mol

Description

The compound “(2Z)-6-hydroxy-7-methyl-2-[(pyridin-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one” is a benzofuran derivative characterized by a fused bicyclic framework. Its structure includes a hydroxyl group at position 6, a methyl group at position 7, and a pyridin-3-ylmethylidene substituent at position 2, which adopts a (Z)-configuration. Benzofuran derivatives are widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties .

Comparison with Similar Compounds

Structural Analogues

The compound shares structural similarities with other benzofuran and heterocyclic derivatives. Key comparisons include:

Compound Name	Substituents	Key Differences
(2Z)-6-hydroxy-7-methyl-2-[(pyridin-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one	6-OH, 7-CH₃, 2-(pyridin-3-ylmethylidene)	Reference compound; pyridine ring enhances polarity and hydrogen-bonding potential.
Compound from	6-OH, 7-[(4-(2-hydroxyethyl)piperazin-1-yl)methyl], 2-(3-methylbenzylidene)	Piperazine substitution increases solubility; 3-methylphenyl group reduces aromatic interactions.
2-substituted furopyridazinones ()	Furopyridazinone core with alkynyl/chloro groups	Different heterocyclic core (pyridazinone vs. benzofuran) alters electronic properties.
Tetrahydroimidazo[1,2-a]pyridine ()	Imidazopyridine core with nitrophenyl and cyano groups	Larger, more rigid structure; nitro groups enhance electron-withdrawing effects.

Key Observations :

• Substituent Effects : The pyridin-3-yl group in the target compound likely enhances hydrogen-bonding capacity compared to phenyl or alkylidene groups in analogues .
• Solubility : Piperazine-containing derivatives (e.g., ) exhibit improved aqueous solubility due to the hydrophilic piperazine moiety, whereas the methyl group in the target compound may reduce solubility .
• Bioactivity: Benzofuran derivatives generally show stronger antimicrobial activity compared to furopyridazinones, possibly due to increased planarity and π-π interactions with biological targets .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for (2Z)-6-hydroxy-7-methyl-2-[(pyridin-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one, and how can reaction conditions be optimized?

• Methodology :

• The synthesis typically involves Claisen-Schmidt condensation between a substituted benzofuran-3-one and pyridine-3-carbaldehyde. Key steps include:

Aldol condensation under basic conditions (e.g., NaOH/EtOH) to form the α,β-unsaturated ketone.

Z-isomer stabilization via steric or electronic effects, often requiring low-temperature crystallization .

• Optimization :
• Solvent selection : Polar aprotic solvents (e.g., DMF) improve yield by stabilizing intermediates.
• Catalysis : Use of Lewis acids (e.g., ZnCl₂) to enhance regioselectivity .
• Purification : Column chromatography (silica gel, hexane/EtOAc) or recrystallization (ethanol/water) .

Q. Which analytical techniques are most effective for characterizing this compound, and how should spectral data be interpreted?

• Methodology :

• NMR :
• ¹H NMR : Key signals include the Z-configuration olefinic proton (δ 6.8–7.2 ppm, singlet) and pyridyl protons (δ 8.1–8.9 ppm) .
• ¹³C NMR : The α,β-unsaturated ketone carbonyl appears at δ 185–190 ppm .
• Mass Spectrometry : High-resolution ESI-MS confirms molecular weight (e.g., [M+H]⁺ at m/z 297.1) .
• X-ray Crystallography : Resolves stereochemistry; the Z-configuration shows a dihedral angle <10° between benzofuran and pyridyl planes .

Q. How can researchers assess the biological activity of this compound, particularly its interaction with cellular targets?

• Methodology :

• In vitro assays :
• Enzyme inhibition : Use fluorescence-based assays (e.g., kinase or protease targets) with IC₅₀ determination .
• Cytotoxicity : MTT assay on cancer cell lines (e.g., HeLa, MCF-7) .
• Binding studies :
• Surface Plasmon Resonance (SPR) or ITC to quantify binding affinity (K_d) .

Advanced Research Questions

Q. How can synthetic routes be modified to enhance enantiomeric purity or introduce functional groups for SAR studies?

• Methodology :

• Chiral auxiliaries : Use (R)- or (S)-BINOL-derived catalysts in asymmetric aldol reactions .
• Functionalization :
• Electrophilic substitution on the pyridyl ring (e.g., nitration at C-4 for nitro derivatives).
• O-Methylation of the 6-hydroxy group using MeI/K₂CO₃ in acetone .

Q. What strategies resolve contradictions in spectral data (e.g., unexpected NOE correlations or mass fragments)?

• Methodology :

• Dynamic NMR : Identify rotational barriers in the benzylidene group if proton splitting is observed .
• DFT calculations : Compare experimental IR/Raman spectra with computed vibrational modes .
• Tandem MS/MS : Fragment ions (e.g., loss of CO from the ketone group) confirm structural motifs .

Q. How can computational methods predict the compound’s pharmacokinetics or target-binding modes?

• Methodology :

• Molecular docking : Use AutoDock Vina with protein structures (e.g., PDB ID 3ERT for estrogen receptors) to model interactions. Focus on hydrogen bonds with the pyridyl N and hydrophobic contacts with the benzofuran ring .
• ADMET prediction : Tools like SwissADME assess logP (∼2.5), suggesting moderate blood-brain barrier penetration .

Q. What experimental designs are recommended for studying structure-activity relationships (SAR) in derivatives?

• Methodology :

• Library synthesis : Vary substituents on:

Benzofuran ring (e.g., 7-methyl → 7-ethyl for steric effects).

Pyridyl group (e.g., 3-pyridyl → 4-pyridyl for electronic effects) .

• Bioisosteric replacement : Replace the pyridyl ring with thiazole or imidazole to assess heterocycle specificity .

Key Notes

• Avoid commercial sources (e.g., BenchChem) for synthesis protocols; prioritize peer-reviewed methodologies .
• Cross-validate spectral data with computational models to address discrepancies .
• For biological studies, include positive controls (e.g., doxorubicin for cytotoxicity assays) .